Cas no 33667-10-6 (2-Butanone,4-ethoxy-3-hydroxy-)

2-Butanone,4-ethoxy-3-hydroxy- structure
33667-10-6 structure
Product Name:2-Butanone,4-ethoxy-3-hydroxy-
CAS No:33667-10-6
MF:C6H12O3
MW:132.157682418823
CID:294410
Update Time:2024-01-27

2-Butanone,4-ethoxy-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-ethoxy-3-hydroxy-
    • 2-Butanone, 4-ethoxy-3-hydroxy- (8CI)
    • Inchi: 1S/C6H12O3/c1-3-9-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3
    • InChI Key: AMQBQBPIJUWQPB-UHFFFAOYSA-N
    • SMILES: CC(=O)C(O)COCC

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • PSA: 46.53
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